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Introduction

Carbonic anhydrase 13 (CA XIll), a member of the a-carbonic anhydrase family, is a cytosolic
enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton.
[1][2][3] While it is one of the more recently identified isoforms, emerging research highlights its
distinct physiological roles and potential as a therapeutic target. This technical guide provides a
comprehensive overview of the current understanding of CA XIII's function, localization, and
involvement in cellular processes, with a focus on quantitative data, experimental
methodologies, and potential signaling interactions.

Core Function and Catalytic Activity

The primary function of all catalytically active carbonic anhydrases, including CA XIll, is to
facilitate the rapid interconversion between carbon dioxide (COz) and bicarbonate (HCOs™).[1]
[2] This reaction is fundamental to numerous physiological processes, including pH regulation,
ion transport, and CO2 homeostasis.[4][5]

Catalytic Mechanism

The catalytic mechanism of a-CAs involves a zinc-hydroxide nucleophilic attack on a CO2
molecule. The zinc ion in the active site is coordinated by three histidine residues and a water
molecule. This water molecule is deprotonated to form a highly nucleophilic zinc-bound
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hydroxide ion, which then attacks the carbon atom of CO2. The resulting bicarbonate is
subsequently displaced by another water molecule, regenerating the catalyst for the next cycle.

CA XIllII Catalytic Cycle
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Fig 1. Catalytic cycle of Carbonic Anhydrase XIIlI.

Quantitative Data on Catalytic Activity and Inhibition

CA XIllII exhibits a moderate level of catalytic activity compared to other cytosolic isoforms like
CAll. Its activity is highly susceptible to inhibition by sulfonamides, a common class of carbonic

anhydrase inhibitors.
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Parameter Value Species Notes Reference

CO2z Hydration

Activity
Recombinant

kcat 8.3x10%s71 Mouse [6]
enzyme.
Recombinant

kcat/Km 4.3x10” M~1s71 Mouse [6]
enzyme.

Inhibition

Constants (Ki)

A clinically used

Acetazolamide 17 nM Mouse ] [6]
sulfonamide.
An anionic

Cyanate 0.25 uM Mouse o [6]
inhibitor.

Tissue Distribution and Subcellular Localization

CA XllIl is a cytosolic enzyme, although it has also been predicted to be located in intracellular
membrane-bounded organelles and the myelin sheath.[2] It displays a widespread but distinct
tissue distribution pattern compared to other cytosolic CAs.

Human Tissue Expression:

o High expression has been identified in the jejunal mucosa, palpebral conjunctiva, pancreatic
epithelial cells, mucosa of the ileum, nasal epithelium, amniotic fluid, endothelial cells,
gingival epithelium, skin of the arm, and duodenum.[2]

» Positive signals have also been detected in the thymus, small intestine, spleen, prostate,
ovary, colon, and testis.[6]

Mouse Tissue Expression:

o Top expression has been observed in the meninges, esophagus, membranous bone, lip,
jejunum, mandible, vestibular sensory epithelium, vestibular membrane of the cochlear duct,
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gastric mucosa, and epithelium of the stomach.[2]

» Positive signals have also been identified in the spleen, lung, kidney, heart, brain, and
skeletal muscle.[6]

Physiological Roles

The widespread distribution of CA XIII suggests its involvement in various physiological
processes, primarily related to maintaining pH and ion balance.

Acid-Base Homeostasis

By catalyzing the hydration of CO2, CA XllI plays a crucial role in regulating intracellular pH
(pHi). The production of bicarbonate and protons influences the buffering capacity of the
cytosol and can impact the activity of pH-sensitive enzymes and transporters. This function is
likely critical in metabolically active tissues where CO:z production is high.[4][5]

Bicarbonate Transport

CA XIlll is thought to be involved in bicarbonate transport systems.[4] By rapidly converting COz
to bicarbonate, it can create a concentration gradient that facilitates the movement of
bicarbonate across cell membranes via transporters. This is particularly important in epithelial
tissues involved in secretion and absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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